Cas no 2287284-12-0 (tert-butyl 4-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate)

• Product Name: tert-butyl 4-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate
• CAS No: 2287284-12-0
• MF: C₁₇H₂₃ClN₄O₂
• MW: 350.843122720718
• CID: 6012680
• PubChem ID: 165740447
• Update Time: 2025-06-12

tert-butyl 4-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2287284-12-0
• EN300-6749149
• tert-butyl 4-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate

• Inchi： 1S/C17H23ClN4O2/c1-17(2,3)24-16(23)21-8-6-12(7-9-21)11-22-15-5-4-13(18)10-14(15)19-20-22/h4-5,10,12H,6-9,11H2,1-3H3
• InChI Key： FASJDMRGRUPUBV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=NN2CC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 350.1509537g/mol
• Monoisotopic Mass: 350.1509537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60.2Ų

Additional information on tert-butyl 4-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate

Research Brief on tert-butyl 4-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate (CAS: 2287284-12-0)

In recent years, the compound tert-butyl 4-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate (CAS: 2287284-12-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzotriazole and piperidine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel protease inhibitors and kinase modulators. The integration of the 5-chloro-1H-1,2,3-benzotriazole moiety enhances its binding affinity to target proteins, making it a valuable candidate for drug discovery.

Recent studies have focused on the synthetic pathways and optimization of tert-butyl 4-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. Researchers have also explored its reactivity under various conditions, providing insights into its stability and potential for further functionalization.

One of the key findings in the latest research is the compound's role as a versatile intermediate in the synthesis of biologically active molecules. Its ability to act as a building block for more complex structures has been demonstrated in the development of anticancer and antiviral agents. For instance, derivatives of this compound have shown inhibitory activity against specific kinases involved in tumor proliferation, highlighting its relevance in oncology research.

In addition to its synthetic utility, tert-butyl 4-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate has been investigated for its pharmacokinetic properties. Preliminary in vitro studies indicate moderate bioavailability and metabolic stability, suggesting that further modifications may be required to optimize its drug-like properties. Researchers are also exploring its potential as a probe molecule in chemical biology to study protein-ligand interactions and signaling pathways.

The safety profile of this compound has been assessed through cytotoxicity assays, which revealed low toxicity in human cell lines at therapeutic concentrations. However, additional in vivo studies are necessary to evaluate its long-term effects and potential side effects. These findings underscore the importance of continued research to fully understand the therapeutic potential and limitations of this compound.

In conclusion, tert-butyl 4-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate represents a promising scaffold for drug discovery and chemical biology applications. Its synthetic versatility, combined with its biological activity, makes it a valuable tool for researchers aiming to develop new therapeutic agents. Future studies should focus on optimizing its pharmacokinetic properties and expanding its applications in targeted therapy.